Cas no 2382058-76-4 (tert-butyl (2S)-2-ethyl-4-oxopyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-ethyl-4-oxopyrrolidine-1-carboxylate
• CAS No: 2382058-76-4
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5656222
• PubChem ID: 165995440
• Update Time: 2025-11-06

tert-butyl (2S)-2-ethyl-4-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2382058-76-4
• tert-butyl (2S)-2-ethyl-4-oxopyrrolidine-1-carboxylate
• EN300-27703389

• Inchi： 1S/C11H19NO3/c1-5-8-6-9(13)7-12(8)10(14)15-11(2,3)4/h8H,5-7H2,1-4H3/t8-/m0/s1
• InChI Key： NVFCMLLJIQPRFV-QMMMGPOBSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C[C@@H]1CC)=O)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl (2S)-2-ethyl-4-oxopyrrolidine-1-carboxylate

tert-butyl (2S)-2-ethyl-4-oxopyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl (2S)-2-ethyl-4-oxopyrrolidine-1-carboxylate with CAS No. 2382058-76-4 is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and pharmaceutical intermediates. This compound is characterized by its unique structure, which combines a tert-butyl group, an S-configured chiral center, and a pyrrolidine ring with a ketone functionality. The combination of these structural elements makes it highly versatile and valuable in various chemical transformations.

Recent studies have highlighted the importance of tert-butyl (2S)-2-ethyl-4-oxopyrrolidine-1-carboxylate in asymmetric synthesis, where its chiral center plays a pivotal role in controlling the stereochemistry of target molecules. Researchers have demonstrated that this compound can serve as an effective starting material for the construction of complex natural product analogs, such as alkaloids and terpenoids. Its ability to participate in enantioselective reactions has made it a preferred choice in medicinal chemistry.

The synthesis of tert-butyl (2S)-2-ethyl-4-oxopyrrolidine-1-carboxylate typically involves multi-step processes, including nucleophilic substitutions, reductions, and oxidations. One notable approach reported in the literature involves the use of a chiral auxiliary to control the stereochemistry during the formation of the pyrrolidine ring. This method ensures high enantiomeric excess, which is critical for applications in drug discovery.

In terms of applications, tert-butyl (2S)-2-ethyl-4-oxopyrrolidine-1-carboxylate has been employed as an intermediate in the synthesis of β-lactam antibiotics and other β-turn mimetics. Its ability to form stable hydrogen bonds with peptide backbones makes it an attractive candidate for studying protein-ligand interactions. Additionally, this compound has shown potential in materials science, where it can be used to prepare chiral polymers with tailored optical properties.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and selectivity of tert-butyl (2S)-2-ethyl-4-oxopyrrolidine-1-carboxylate in various reaction conditions. These studies have provided valuable insights into its electronic structure and steric effects, which are crucial for optimizing synthetic routes and improving yields.

Moreover, the integration of green chemistry principles into the synthesis of tert-butyl (2S)-2-ethyl-4 oxopyrrolidine 1 carboxylate has led to the development of more sustainable processes. For instance, catalytic asymmetric reductions using enzymes or transition metal catalysts have been explored to minimize waste and reduce environmental impact.

In conclusion, tert-butyl (2S)-2 ethyl 4 oxopyrrolidine 1 carboxylate is a versatile and valuable compound with wide-ranging applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and stereochemical properties make it an essential building block for constructing complex molecules with high precision. As research continues to uncover new synthetic methods and applications for this compound, its role in advancing chemical science will undoubtedly grow.